Cas no 1140844-63-8 (nor-NOHA acetate)
nor-NOHA acetate Chemical and Physical Properties
Names and Identifiers
-
- nor-NOHA, 2CH3CO2H
- nor-NOHA acetate
- Nomega-Hydroxy-nor-L-arginine, Diacetate Salt
- L-2-Amino-(4-(2′-hydroxyguanidino)butyric Acid, 2CH3CO2H
- N-Omega-hydroxy-l-norarginine diacetate salt
- N?-Hydroxy-L-norarginine diacetate salt
- Nω-Hydroxy-nor-L-arginine acetate
- DA-76266
- EX-A5269
- HY-112885A
- nor-NOHA (acetate)
- G85259
- Nor-NOHA Dihydrochloride
- N-Omega-hydroxy-l-norargininediacetatesalt
- N-w-Hydroxy-L-norarginine diacetate salt
- 1140844-63-8
- AKOS040733866
- N-Hydroxy-L-norarginine diacetate salt (H-L-Nar(OH)-OH.2CH3CO2H) in acetic acid
- CS-0086254
- s9737
- 2S-amino-4-[[(hydroxyamino)iminomethyl]amino]-butanoic acid, diacetate
- nor-NOHA acetate?
- MFCD03453555
- acetic acid;(2S)-2-amino-4-[[amino-(hydroxyamino)methylidene]amino]butanoic acid
-
- MDL: MFCD01318777
- Inchi: 1S/C5H12N4O3.2C2H4O2/c6-3(4(10)11)1-2-8-5(7)9-12;2*1-2(3)4/h3,12H,1-2,6H2,(H,10,11)(H3,7,8,9);2*1H3,(H,3,4)/t3-;;/m0../s1
- InChI Key: PQFYTZJPYBMTCT-QTNFYWBSSA-N
- SMILES: OC([C@H](CC/N=C(\N)/NO)N)=O.OC(C)=O.OC(C)=O
Computed Properties
- Exact Mass: 296.13319899g/mol
- Monoisotopic Mass: 296.13319899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 213
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 209
nor-NOHA acetate Security Information
- Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month
nor-NOHA acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-112885A-10mM*1mLinWater |
nor-NOHA acetate |
1140844-63-8 | 10mM*1mLinWater |
¥2640 | 2023-07-26 | ||
| MedChemExpress | HY-112885A-5mg |
nor-NOHA acetate |
1140844-63-8 | 5mg |
¥2350 | 2024-07-20 | ||
| MedChemExpress | HY-112885A-10mg |
nor-NOHA acetate |
1140844-63-8 | 10mg |
¥4800 | 2023-08-31 | ||
| TRC | N824403-1mg |
Nor NOHA Monoacetate |
1140844-63-8 | 1mg |
$ 90.00 | 2022-06-03 | ||
| TRC | N824403-2.5mg |
Nor NOHA Monoacetate |
1140844-63-8 | 2.5mg |
$ 205.00 | 2022-06-03 | ||
| TRC | N824403-5mg |
Nor NOHA Monoacetate |
1140844-63-8 | 5mg |
$ 340.00 | 2022-06-03 | ||
| DC Chemicals | DC33186-100 mg |
nor-NOHA acetate |
1140844-63-8 | 98% | 100mg |
$1500.0 | 2022-02-28 | |
| DC Chemicals | DC33186-250 mg |
nor-NOHA acetate |
1140844-63-8 | 98% | 250mg |
$2000.0 | 2022-02-28 | |
| DC Chemicals | DC33186-500 mg |
nor-NOHA acetate |
1140844-63-8 | 98% | 500mg |
$3000.0 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N98460-5mg |
nor-NOHA acetate |
1140844-63-8 | 98% | 5mg |
¥2898.0 | 2022-04-27 |
nor-NOHA acetate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on nor-NOHA acetate
Comprehensive Guide to Nor-NOHA Acetate (CAS No. 1140844-63-8): Properties, Applications, and Research Insights
Nor-NOHA acetate (CAS 1140844-63-8) is a chemically modified derivative of Nω-hydroxy-nor-L-arginine (nor-NOHA), widely recognized for its role as a selective inhibitor of arginase, a key enzyme in the urea cycle and L-arginine metabolism. This compound has garnered significant attention in biochemical and pharmacological research due to its potential therapeutic applications, particularly in conditions involving dysregulated arginine metabolism. Researchers and pharmaceutical developers frequently search for nor-NOHA acetate suppliers, nor-NOHA acetate solubility, and its mechanism of action, reflecting its relevance in contemporary studies.
The molecular structure of nor-NOHA acetate includes an acetate group, which enhances its stability and solubility in aqueous solutions compared to its parent compound. This modification makes it particularly valuable for in vitro and in vivo studies, where consistent bioavailability is critical. Recent trends in scientific literature highlight its utility in investigating cardiovascular diseases, immune modulation, and cancer immunotherapy, aligning with growing interest in precision medicine and targeted therapies.
One of the most searched questions about nor-NOHA acetate revolves around its arginase inhibition potency. Studies demonstrate that it competitively binds to arginase, effectively reducing urea production and increasing L-arginine availability for nitric oxide synthase (NOS). This mechanism is pivotal in addressing pathologies like pulmonary hypertension and vascular dysfunction, topics frequently explored in recent PubMed publications. Additionally, its role in modulating T-cell responses has sparked interest in immuno-oncology, a rapidly evolving field with high search volume.
From a commercial perspective, demand for high-purity nor-NOHA acetate has risen, driven by academic institutions and biotech firms focusing on metabolic disorder research. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, another frequently searched topic among quality control specialists. Storage conditions (typically -20°C in dry form) and nor-NOHA acetate stability data are also critical considerations for end-users.
Emerging applications include its use in neuroinflammatory studies, particularly regarding the role of arginase in neurodegenerative diseases like Alzheimer's. This aligns with increasing public and scientific focus on brain health, making it a timely subject for content optimization. Furthermore, its potential synergies with checkpoint inhibitors in cancer therapy are being actively investigated, reflecting crossover trends between immunology and oncology research.
For researchers sourcing nor-NOHA acetate CAS 1140844-63-8, understanding its structure-activity relationship (SAR) is essential. The acetate moiety not only improves solubility but may influence binding affinity, a detail often queried in academic forums. Recent patents have explored derivatives of nor-NOHA for enhanced pharmacokinetics, indicating sustained commercial interest. This compound's versatility is further evidenced by its use in developing biomarkers for arginase-related pathologies.
In summary, nor-NOHA acetate represents a multifaceted research tool with expanding applications across therapeutic areas. Its growing presence in scientific discourse—from metabolic engineering to immunotherapy development—underscores the importance of accurate, SEO-optimized information to serve diverse stakeholders. Future research directions may explore its formulation strategies and combination therapies, areas likely to dominate related search queries in coming years.
1140844-63-8 (nor-NOHA acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)